Cas no 167959-13-9 ([2,5'-Bi-1H-benzimidazole]-5-carbonitrile)

• Product Name: [2,5'-Bi-1H-benzimidazole]-5-carbonitrile
• CAS No: 167959-13-9
• MF: C₁₅H₉N₅
• MW: 259.265461683273
• CID: 1348883
• Update Time: 2024-08-17

[2,5'-Bi-1H-benzimidazole]-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• [2,5'-Bi-1H-benzimidazole]-5-carbonitrile
• [2,6'-Bi-1H-benzimidazole]-6-carbonitrile

• Inchi： 1S/C15H9N5/c16-7-9-1-3-12-14(5-9)20-15(19-12)10-2-4-11-13(6-10)18-8-17-11/h1-6,8H,(H,17,18)(H,19,20)
• InChI Key： XAEDTKBLQMVCMM-UHFFFAOYSA-N
• SMILES： C1(C2C=C3NC=NC3=CC=2)NC2=CC(C#N)=CC=C2N=1

Computed Properties

• Exact Mass: 259.08597

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• Boiling Point: 692.0±53.0 °C(Predicted)
• PSA: 81.15
• pka: 9.72±0.10(Predicted)